Cas no 11095-43-5 (Benzothiophene)

• Product Name: Benzothiophene
• CAS No: 11095-43-5
• MF: C₈H₆S
• MW: 134.198240756989
• CID: 97283
• PubChem ID: 7221
• Update Time: 2025-04-18

Benzothiophene Chemical and Physical Properties

Names and Identifiers

• Benzothiophene
• 1-BENZOTHIOPHEN
• 1-benzothiophene
• 2,3-Benzothiophene
• BDBM50167948
• Thianaphthene, 95%
• THIANAPHTHENE [MI]
• BIDD:GT0845
• Thianaphthene, 98%
• Thionaphthene
• Benzo[b]thiophene-D6
• NS00020042
• benzo[b]-thiophene
• GEO-00284
• C8H6S
• SCHEMBL7023
• EN300-36787
• Benzothiophene-5-D
• NSC-47196
• MFCD31699976
• Q419709
• Thianapthene
• AKOS005258172
• CS-D1193
• Benzothiofuran
• CHEMBL87112
• 95-15-8
• UNII-073790YQ2G
• 1-Thiaindene
• CHEBI:35858
• AI3-15523
• Thianaphthen
• Thianaftene
• Z370711590
• Benzothiophen
• NSC 47196
• PS-5775
• Thianaphtene
• Benzo[b]thiophene
• 1444206-31-8
• hydrobenzothiophene
• AM20041456
• InChI=1/C8H6S/c1-2-4-8-7(3-1)5-6-9-8/h1-6
• MFCD00005864
• 13730-27-3
• NSC47196
• BENZO(B)THIOPHENE
• B0093
• F0001-2267
• 073790YQ2G
• A847764
• EINECS 202-395-7
• DTXSID2052736
• A845195
• FT-0622686
• SY246286
• Thianaphthene
• 11095-43-5
• Q-100899

• Inchi： 1S/C8H6S/c1-2-4-8-7(3-1)5-6-9-8/h1-6H
• InChI Key： FCEHBMOGCRZNNI-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 134.01908
• Monoisotopic Mass: 134.019021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.187
• Melting Point: 32.0 °C
• Boiling Point: 221 °C at 760 mmHg
• Flash Point: 62 °C
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes